BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Cyanocoumarin (CAS: 15119-34-3): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Cyanocoumarin

Cat. No.: B081025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical data,
experimental protocols, and biological activities of 3-Cyanocoumarin (CAS: 15119-34-3). This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors utilizing this
versatile compound.

Chemical and Physical Properties

3-Cyanocoumarin, also known as 2-oxo-2H-chromene-3-carbonitrile, is a crystalline solid that
appears as a pale yellow or off-white to brown powder.[1] It is characterized by the presence of
a cyano group at the 3-position of the coumarin scaffold, which significantly influences its
chemical reactivity and biological properties. The compound is soluble in organic solvents such
as ethanol, methanol, dimethylformamide (DMF), and dichloromethane (DCM), but has limited
solubility in water.[2]

Table 1: Physical and Chemical Properties of 3-Cyanocoumarin
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Property Value Reference(s)
CAS Number 15119-34-3 [1]
Molecular Formula C10HsNO:2 [2]
Molecular Weight 171.15 g/mol [2]
Melting Point 181-189 °C [3]
Pale yellow powder / Off-white
Appearance ] [11[3]
to brown solid
Soluble in organic solvents
Solubility (ethanol, methanol, DCM, [2]

DMPF); limited water solubility.

logP (Octanol/Water Partition

Coefficient)

1.665 (Calculated)

[4]

Water Solubility (logS)

-6.78 (Calculated)

[4]

Spectral Data

The structural identity of 3-Cyanocoumarin can be confirmed through various spectroscopic

techniques.

Table 2: Spectral Data for 3-Cyanocoumarin

Spectral Data

Characteristic
Peaks/Values

Reference(s)

Infrared (IR) Spectroscopy

(cm™)

2202-2222 (C=N stretch),
1683-1719 (C=0 stretch),
1575-1603 (C=C stretch)

[2]

1H Nuclear Magnetic
Resonance (NMR)
Spectroscopy (ppm)

8.16-8.80 (singlet, 1H, H-4),
7.16—7.97 (multiplet, 4H,

aromatic protons)

[2]

UV-Vis Absorption (Amax)

358 nm (in DMSO)

[5]
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Safety and Handling

According to the available Safety Data Sheets (SDS), 3-Cyanocoumarin is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard.[1][6] However,
standard laboratory safety precautions should always be observed. It is recommended to
handle the compound in a well-ventilated area and to wear appropriate personal protective
equipment (PPE), including gloves and safety glasses.[1] The compound should be stored in a
dry, cool, and well-ventilated place in a tightly sealed container.[1] In case of contact with eyes
or skin, rinse immediately with plenty of water.[1]

Experimental Protocols
Synthesis of 3-Cyanocoumarin via Knoevenagel
Condensation

The Knoevenagel condensation is a widely employed method for the synthesis of 3-
cyanocoumarins.[3] This reaction involves the condensation of a salicylaldehyde derivative
with an active methylene compound, such as ethyl cyanoacetate or malononitrile, in the
presence of a basic catalyst.

Materials:

o Salicylaldehyde

Ethyl cyanoacetate

Piperidine (catalyst)

Ethanol (solvent)

Hydrochloric acid (for acidification)

Deionized water

Equipment:

¢ Round-bottom flask
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o Reflux condenser

e Magnetic stirrer with hotplate

e Bichner funnel and flask

 Filter paper

o Beakers and other standard laboratory glassware
Procedure:

 In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) and ethyl cyanoacetate (1.1
equivalents) in ethanol.

e Add a catalytic amount of piperidine to the mixture.

o Attach a reflux condenser and heat the reaction mixture to reflux with constant stirring.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

 Acidify the reaction mixture with dilute hydrochloric acid, which will cause the product to
precipitate.

e Collect the crude product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with cold deionized water to remove any remaining catalyst and
salts.

e Dry the crude 3-Cyanocoumarin.

Diagram: Knoevenagel Condensation for 3-Cyanocoumarin Synthesis
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Caption: Knoevenagel condensation workflow for 3-Cyanocoumarin synthesis.

Purification by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds. The choice of

solvent is crucial for effective purification. For 3-Cyanocoumarin, a common solvent for

recrystallization is ethanol or a mixture of ethanol and water.[3]

Materials:

Crude 3-Cyanocoumarin

Ethanol (or other suitable solvent)

Deionized water (if using a mixed solvent system)

Activated carbon (optional, for removing colored impurities)
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Equipment:

e Erlenmeyer flasks

e Hotplate

e Bilchner funnel and flask

« Filter paper

e |ce bath

Procedure:

e Place the crude 3-Cyanocoumarin in an Erlenmeyer flask.

e Add a minimal amount of the chosen solvent (e.g., ethanol) to the flask.

e Gently heat the mixture on a hotplate while stirring until the solid dissolves completely. Add
more solvent in small portions if necessary to achieve complete dissolution at the boiling
point.

« If colored impurities are present, remove the flask from the heat, allow it to cool slightly, and
add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

e If activated carbon was used, perform a hot gravity filtration to remove it.

¢ Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should
begin.

e To maximize crystal yield, place the flask in an ice bath for about 30 minutes.

o Collect the purified crystals by vacuum filtration using a Buichner funnel.

e Wash the crystals with a small amount of cold solvent.

e Dry the purified 3-Cyanocoumarin crystals.

Diagram: Recrystallization Workflow
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Caption: General workflow for the purification of 3-Cyanocoumarin by recrystallization.
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Applications in Research

3-Cyanocoumarin and its derivatives are valuable tools in various research fields due to their
uniqgue chemical and photophysical properties.

Fluorescent Probe for Mercury (Hg?*) Detection

Coumarin-based fluorescent probes are widely used for the detection of various analytes,
including metal ions.[7] The fluorescence of these probes can be modulated upon binding to
the target analyte. For the detection of mercury ions (Hg?*), a common strategy involves the
Hg2*-promoted cleavage of a thioacetal group attached to the coumarin fluorophore, leading to
a change in fluorescence.[7]

Experimental Protocol Outline for a Coumarin-based Mercury Probe:

e Probe Synthesis: A 3-cyanocoumarin derivative functionalized with a mercury-responsive
group (e.g., a dithioacetal) is synthesized.

o Stock Solution Preparation: A stock solution of the fluorescent probe is prepared in an
appropriate solvent (e.g., THF/water mixture).

e Fluorescence Measurements:
o The fluorescence spectrum of the probe solution is recorded in the absence of Hg?*.

o Aliquots of a standard Hg?* solution are added to the probe solution, and the fluorescence
spectrum is recorded after each addition.

o The change in fluorescence intensity is plotted against the concentration of Hg?* to
generate a calibration curve.

o Selectivity Studies: The fluorescence response of the probe is tested in the presence of other
potentially interfering metal ions to assess its selectivity for Hg?*.

o Real Sample Analysis: The probe can be used to determine the concentration of Hg?* in
environmental or biological samples.

Diagram: Mercury Detection Workflow
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Caption: Workflow for the detection of Hg?* using a coumarin-based fluorescent probe.

Biological Activities and Signaling Pathways

Coumarin derivatives have demonstrated a wide range of biological activities, making them
attractive scaffolds for drug development.

Anticancer Activity and the PI3K/Akt Signaling Pathway

Numerous studies have reported the anticancer potential of coumarin derivatives.[8] One of the
key mechanisms underlying this activity is the inhibition of the Phosphoinositide 3-kinase
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(PI3K)/Akt signaling pathway.[9][10][11][12] This pathway is frequently overactivated in cancer
and plays a crucial role in cell proliferation, survival, and migration. By inhibiting this pathway,
coumarin derivatives can induce apoptosis (programmed cell death) and suppress tumor
growth.[8]

Diagram: PI3K/Akt Signaling Pathway Inhibition by 3-Cyanocoumarin Derivatives
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Caption: Inhibition of the PI3K/Akt pathway by 3-Cyanocoumarin derivatives.
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Antimicrobial Activity and Membrane Disruption

3-Cyanocoumarin has shown antimicrobial activity against various microorganisms, including
Gram-positive and Gram-negative bacteria, as well as yeast.[1] While the exact mechanism for
3-cyanocoumarin is still under investigation, a common mode of action for antimicrobial
coumarin derivatives is the disruption of the bacterial cell membrane. This disruption can lead
to increased membrane permeability, leakage of intracellular components, and ultimately, cell
death.

Diagram: Proposed Antimicrobial Mechanism of Action
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Caption: Proposed mechanism of antimicrobial action via membrane disruption.

Conclusion

3-Cyanocoumarin (CAS: 15119-34-3) is a versatile chemical compound with significant
potential in various scientific domains. Its straightforward synthesis, coupled with its interesting
photophysical and biological properties, makes it a valuable tool for researchers in chemistry,
biology, and medicine. This technical guide provides a foundational understanding of its
properties, synthesis, and applications, serving as a starting point for further investigation and
innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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